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Compound of Interest

Compound Name: 1-Tridecene

Cat. No.: B165156

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of 1-tridecene as a synthetic
base fluid in the formulation of high-performance, environmentally conscious oilfield drilling
fluids. The information is intended for laboratory and research professionals engaged in the
development and evaluation of drilling fluid systems.

Introduction to 1-Tridecene in Drilling Fluids

1-Tridecene is a linear alpha-olefin (LAO) that serves as a synthetic base fluid for non-
aqueous drilling fluids, often referred to as synthetic-based muds (SBMs).[1] The transition
from traditional oil-based muds (OBM), such as those using diesel or mineral oil, to SBMs is
driven by the need for improved environmental performance, particularly in offshore drilling
operations, coupled with high drilling efficacy.[2][3] SBMs formulated with base fluids like 1-
tridecene offer a balance of excellent thermal stability, high rates of penetration, superior
lubricity, and enhanced shale inhibition, while exhibiting lower toxicity and better
biodegradability compared to conventional OBMs.[1]

These fluids are typically formulated as invert emulsions, where a brine solution constitutes the
dispersed internal phase and the synthetic base fluid, such as 1-tridecene, forms the
continuous external phase.[4][5][6] The oil-to-water ratio (OWR) is a critical parameter,
commonly ranging from 70:30 to 80:20.[1] A suite of additives, including emulsifiers,
viscosifiers, weighting agents, and fluid loss control agents, are incorporated to achieve the
desired rheological and filtration properties for specific drilling applications.[5]
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Physicochemical Properties of 1-Tridecene

A comprehensive understanding of the physical and chemical properties of 1-tridecene is
fundamental to its application in drilling fluid formulations.

Property Value Unit
Molecular Formula Ci3Hzs

Molecular Weight 182.35 g/mol
Appearance Colorless liquid

Density ~0.766 g/lcm3 @ 20°C
Boiling Point ~232-233 °C

Flash Point ~79 °C

Solubil Insoluble in water; Soluble in
olubility .
non-polar organic solvents

Note: The values presented are typical and may vary slightly depending on the specific grade
and purity.

Quantitative Performance Data

The performance of a drilling fluid is assessed through a series of standardized tests. While
specific data for a drilling fluid formulated exclusively with 1-tridecene is not readily available in
the public domain, the following table presents representative data for synthetic-based muds
formulated with linear alpha-olefins in the C12-C14 range, which are chemically similar to 1-

tridecene.

Table 1: Representative Performance Data for C12-C14 LAO-Based Drilling Fluid
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o Typical Value .
Parameter Test Condition Unit
Range

Rheological
Properties
Plastic Viscosity (PV) 120°F (49°C) 15-30 cP
Yield Point (YP) 120°F (49°C) 10-25 Ib/100 ft2
Gel Strength (10

] 120°F (49°C) 5-10/10-20 Ib/100 ft2
sec/10 min)
Filtration Properties

) 250°F (121°C), 500 )
HPHT Fluid Loss ) 4-10 mL/30 min

psi
Emulsion Stability
Electrical Stability
120°F (49°C) > 500 Volts
(ES)
Environmental
Performance
10-day LC50 (C13
28 mg/kg

Olefin)

Note: These values are illustrative and can be significantly influenced by the specific

formulation, including the type and concentration of additives, and the oil-to-water ratio.

Experimental Protocols

The following protocols are based on the American Petroleum Institute's Recommended
Practice 13B-2 (API RP 13B-2) for field testing of oil-based drilling fluids.[7][8][9]

Drilling Fluid Formulation (Invert Emulsion)

A typical laboratory-scale formulation of a 1-tridecene-based drilling fluid can be prepared as

follows:
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Materials:

1-Tridecene (Base Fluid)

e Primary Emulsifier

o Secondary Emulsifier/Wetting Agent

e Lime (Alkalinity Control)

e Calcium Chloride (Brine Phase)

o Deionized Water

o Organophilic Clay (Viscosifier)

o Barite (Weighting Agent)

e Fluid Loss Control Additive

Procedure:

In a mixing cup, add the calculated volume of 1-tridecene.

» While stirring, add the primary emulsifier, secondary emulsifier/wetting agent, and lime. Mix
for 10 minutes.

» Prepare the brine phase by dissolving calcium chloride in deionized water.

» Slowly add the brine phase to the oleaginous phase while mixing at high speed to form the
invert emulsion. Mix for 15 minutes.

e Add the organophilic clay and mix for 20 minutes to achieve the desired viscosity.
o Gradually add barite to reach the target mud weight, mixing continuously.

 Incorporate the fluid loss control additive and mix for an additional 15 minutes.
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e The fluid should be hot-rolled at a specified temperature (e.g., 150°F for 16 hours) to
simulate downhole circulation before testing.

Rheological Property Measurement

Apparatus: Rotational Viscometer

Procedure:

Heat the mud sample to the specified temperature (e.g., 120°F or 150°F).

o Place the sample in the viscometer cup and immerse the rotor to the scribed line.
o Measure the dial readings at rotor speeds of 600, 300, 200, 100, 6, and 3 RPM.

» Calculate Plastic Viscosity (PV) and Yield Point (YP) using the following formulas:
o PV (cP) = 600 RPM reading — 300 RPM reading

o YP (Ib/100 ft2) = 300 RPM reading — PV

o To measure gel strength, stir the mud at 600 RPM for 10 seconds and then allow it to remain
static for 10 seconds. Record the maximum dial reading at 3 RPM (10-second gel strength).

» Repeat the process, but allow the mud to remain static for 10 minutes before taking the
reading at 3 RPM (10-minute gel strength).

High-Temperature, High-Pressure (HTHP) Filtration Test
Apparatus: HTHP Filter Press

Procedure:
» Assemble the HTHP filter press cell with the appropriate filter paper or ceramic disk.
o Fill the cell with the drilling fluid sample, leaving about 1 inch of space at the top.

o Place the cell in the heating jacket and heat to the desired test temperature (e.g., 250°F).
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e Once the temperature is stable, apply the specified pressure (e.g., 500 psi differential
pressure).

e Collect the filtrate in a graduated cylinder for 30 minutes.
e Record the total volume of filtrate collected. The result is reported in mL/30 min.

 After cooling and depressurizing the cell, carefully remove the filter cake and measure its
thickness.

Electrical Stability (ES) Test

Apparatus: Electrical Stability Meter

Procedure:

o Calibrate the ES meter according to the manufacturer's instructions.
e Heat the mud sample to the specified temperature (e.g., 120°F).

e Immerse the probe into the mud sample.

o Activate the meter. The instrument will apply an increasing voltage across the probe gap until
a current is established, at which point the voltage will be displayed. This peak voltage is the
ES value.

Aquatic Toxicity Testing (LC50)

The 10-day LC50 (lethal concentration for 50% of the test population) is a common metric for
assessing the environmental impact of drilling fluids. A study on the sediment toxicity of various
carbon number olefins reported a 10-day LC50 value for C13 olefin to be 28 mg/kg.[10] This
test is typically performed by specialized environmental laboratories following standardized
protocols, such as those from the U.S. Environmental Protection Agency (EPA).

Visualizations

The following diagrams illustrate key workflows in the formulation and testing of 1-tridecene-
based drilling fluids.
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Caption: Workflow for formulating a 1-tridecene-based invert emulsion drilling fluid.
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Caption: Standard testing workflow for evaluating drilling fluid performance.
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Conclusion

1-Tridecene is a viable and environmentally more acceptable alternative to traditional oils for
formulating high-performance synthetic-based drilling fluids. Its use, in conjunction with a
carefully selected suite of additives, allows for the engineering of drilling fluids that meet the
demanding conditions of modern drilling operations while minimizing environmental impact.
The protocols outlined, based on industry standards, provide a framework for the systematic
evaluation of these advanced fluid systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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